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Compound of Interest

Compound Name: Calcium perchlorate tetrahydrate

Cat. No.: B1144368

Application Notes and Protocols for Calcium
Perchlorate Tetrahydrate

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed handling and safety protocols for calcium perchlorate
tetrahydrate (Ca(ClO4)2-4H20) in a laboratory setting. Adherence to these guidelines is crucial
to ensure the safety of personnel and the integrity of experimental work.

Substance Identification and Properties

Calcium perchlorate tetrahydrate is a strong oxidizing agent that requires careful handling.[1]
[2][3] It is a white, odorless, and hygroscopic solid.[1][2][4]

Chemical and Physical Properties
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Property Value References
Molecular Formula CaCl20s:4H20 [51[6]
Molecular Weight 311.04 g/mol [1][5]
Appearance White crystalline solid [11[3]
Density 2.651 g/cm3 [11[3]
Melting Point Decomposes at 270°C [1][3]
Solubility in Water 188 g/100 mL at 20°C [1112]

Soluble in ethanol and
methanol. Slightly soluble in

Solubility in other solvents acetone and ethyl acetate. [11[2]
Almost insoluble in diethyl

ether.

Hazard Identification and Classification

Calcium perchlorate tetrahydrate is classified as a hazardous substance. The primary
hazards are its oxidizing properties, and its potential to cause skin, eye, and respiratory
irritation.[4][5][6]

GHS Classification

Hazard Class Category Hazard Statement

H272: May intensify fire;

Oxidizing Solids 2 o
oxidizer
Skin Irritation 2 H315: Causes skin irritation
L H319: Causes serious eye
Eye Irritation 2A

irritation

Specific target organ toxicity — )
] ] H335: May cause respiratory
single exposure (Respiratory 3 S
irritation
system)
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Source: GHS Classification in accordance with 29 CFR 1910 (OSHA HCS)[5]

Hazard Summary

» Oxidizer: A strong oxidizing agent that can intensify fires and may cause fire or explosion
when in contact with combustible materials.[1][3][7]

e Irritant: Causes irritation to the skin, eyes, and respiratory tract.[1][5][6]

e Hygroscopic: Readily absorbs moisture from the air.[2][5]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling calcium perchlorate tetrahydrate
to minimize exposure risk.[8]

PPE Category Specification

Eye/Face Protection Chemical safety goggles or a face shield.[7][9]

) ] Chemical-resistant gloves (e.g., impervious
Skin Protection
gloves) and a lab coat.[5][7]

A NIOSH/MSHA-approved respirator should be
Respiratory Protection used if dust is generated and engineering

controls are insufficient.[8][9]

) A chemical-resistant suit may be necessary for
Body Protection ) N } i
handling large quantities or in case of a spill.[8]

Handling and Storage Protocols

Proper handling and storage are critical to prevent accidents.

Handling Protocol

e Work Area: Handle in a well-ventilated area, preferably in a chemical fume hood.[6][9]

e Avoid Contact: Avoid contact with skin, eyes, and clothing.[7] Do not breathe dust.[5]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.sigmaaldrich.com/KR/en/sds/ALDRICH/401420?userType=undefined
https://m.chemicalbook.com/ProductChemicalPropertiesCB9181917_EN.htm
https://en.wikipedia.org/wiki/Calcium_perchlorate
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0326.pdf
https://m.chemicalbook.com/ProductChemicalPropertiesCB9181917_EN.htm
https://www.sigmaaldrich.com/KR/en/sds/ALDRICH/401420?userType=undefined
https://www.lobachemie.com/lab-chemical-msds/MSDS-calcium-perchlorate-tetrahydrate-CASNO-15627-86-2477C-EN.aspx
http://www.sciencemadness.org/smwiki/index.php/Calcium_perchlorate
https://www.sigmaaldrich.com/KR/en/sds/ALDRICH/401420?userType=undefined
https://www.benchchem.com/product/b1144368?utm_src=pdf-body
https://www.canadasafetytraining.com/Safety_Blog/ppe-hazardous-chemicals.aspx
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0326.pdf
https://www.fishersci.com/store/msds?partNumber=AC390631000&productDescription=CALCIUM+PERCHLORATE+TETR+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/KR/en/sds/ALDRICH/401420?userType=undefined
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0326.pdf
https://www.canadasafetytraining.com/Safety_Blog/ppe-hazardous-chemicals.aspx
https://www.fishersci.com/store/msds?partNumber=AC390631000&productDescription=CALCIUM+PERCHLORATE+TETR+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.canadasafetytraining.com/Safety_Blog/ppe-hazardous-chemicals.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-calcium-perchlorate-tetrahydrate-CASNO-15627-86-2477C-EN.aspx
https://www.fishersci.com/store/msds?partNumber=AC390631000&productDescription=CALCIUM+PERCHLORATE+TETR+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0326.pdf
https://www.sigmaaldrich.com/KR/en/sds/ALDRICH/401420?userType=undefined
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1144368?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

» Dispensing: Use spark-proof tools when dispensing.[9]

e Hygiene: Wash hands thoroughly after handling.[5][6] Do not eat, drink, or smoke in the work
area.[6] Contaminated work clothing should not be taken home.[7]

Storage Protocol

o Container: Store in a tightly closed container in a dry and cool place.[5][6][9]

¢ Incompatibilities: Store away from combustible materials, reducing agents, strong acids, and
finely powdered metals.[7][9][10]

» Conditions to Avoid: Avoid heat, flames, sparks, and other sources of ignition.[6][7] Protect
from moisture as the substance is hygroscopic.[5][11]

Emergency Procedures
Eirst Aid Measures

Exposure Route First Aid Protocol

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek medical attention if

you feel unwell.[5][6][9]

Immediately wash the skin with plenty of soap
) and water.[5][7] Remove contaminated clothing
Skin Contact _ o
and wash it before reuse.[6][7] If skin irritation

occurs, get medical advice.[5]

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to
Eye Contact i o i

do. Continue rinsing for at least 15 minutes.[5]

[7] Seek immediate medical attention.[9]

Do NOT induce vomiting. Rinse mouth with
water and drink plenty of water.[9] Call a

Ingestion o ) ) )
physician or poison control center immediately.

[6][°]
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Fire-Fighting Measures

o Extinguishing Media: Use water spray, dry powder, or foam.[6] For small fires, water is
suitable. Do not use dry chemical, COz, or foam extinguishers for large fires; instead, flood
the area with water from a distance.[7][12]

o Specific Hazards: As an oxidizer, it can intensify fire.[1][6] Containers may explode when
heated.[1][7] Hazardous decomposition products include hydrogen chloride gas and calcium
oxide.[5][7]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[6][9]

Accidental Release Measures

o Personal Precautions: Evacuate the area.[7] Wear appropriate PPE.[6] Avoid breathing dust
and contact with the material.[6]

» Environmental Precautions: Prevent the product from entering drains.[5]
o Containment and Cleanup:

o For dry spills, carefully sweep or shovel the material into a clean, dry, covered container
for disposal.[12] Avoid generating dust.[5]

o For liquid spills, absorb with a non-combustible material like sand or vermiculite and place
in a container for disposal.[12]

o Ventilate the area and wash the spill site after material pickup is complete.[7]

Disposal Considerations

Dispose of calcium perchlorate tetrahydrate as hazardous waste in accordance with local,
state, and federal regulations.[7] Do not dispose of it with combustible materials.[5]

Visual Protocols
Laboratory Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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